Cas no 478041-02-0 (N-2-(1H-Indol-3-yl)ethyl-3-(trifluoromethyl)-2-pyridinamine)

• Product name: N-2-(1H-Indol-3-yl)ethyl-3-(trifluoromethyl)-2-pyridinamine
• CAS No: 478041-02-0
• MDL: MFCD02571923
• CID: 4653179

N-2-(1H-Indol-3-yl)ethyl-3-(trifluoromethyl)-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• N-2-(1H-Indol-3-yl)ethyl-3-(trifluoromethyl)-2-pyridinamine

• MDL： MFCD02571923

Additional information on N-2-(1H-Indol-3-yl)ethyl-3-(trifluoromethyl)-2-pyridinamine

Comprehensive Overview of N-2-(1H-Indol-3-yl)ethyl-3-(trifluoromethyl)-2-pyridinamine (CAS No. 478041-02-0)

The compound N-2-(1H-Indol-3-yl)ethyl-3-(trifluoromethyl)-2-pyridinamine (CAS No. 478041-02-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring an indole moiety linked to a trifluoromethylpyridine group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to the presence of the trifluoromethyl group, which often enhances metabolic stability and binding affinity in drug discovery.

In recent years, the demand for fluorinated compounds like N-2-(1H-Indol-3-yl)ethyl-3-(trifluoromethyl)-2-pyridinamine has surged, driven by their versatility in medicinal chemistry and material science. The indole core is a well-known pharmacophore, commonly found in natural products and synthetic drugs, while the pyridine ring contributes to its heterocyclic diversity. This combination positions the compound as a valuable intermediate for developing small-molecule inhibitors and ligands targeting enzymes or receptors.

One of the trending topics in the scientific community is the exploration of fluorine-containing compounds for their role in improving drug efficacy. The trifluoromethyl group in N-2-(1H-Indol-3-yl)ethyl-3-(trifluoromethyl)-2-pyridinamine is a key feature, as it can influence lipophilicity and electronic properties, making it a hotspot for structure-activity relationship (SAR) studies. Researchers are also investigating its potential in central nervous system (CNS) drug development, given the indole scaffold's prevalence in neurotransmitters like serotonin.

From a synthetic perspective, the preparation of N-2-(1H-Indol-3-yl)ethyl-3-(trifluoromethyl)-2-pyridinamine involves multi-step organic reactions, including amine coupling and heterocyclic ring formation. Advanced techniques such as microwave-assisted synthesis and catalysis are often employed to optimize yield and purity. The compound's CAS No. 478041-02-0 serves as a critical identifier in chemical databases, facilitating its tracking in high-throughput screening (HTS) and cheminformatics platforms.

In agrochemical applications, N-2-(1H-Indol-3-yl)ethyl-3-(trifluoromethyl)-2-pyridinamine is being studied for its potential as a plant growth regulator or pesticide intermediate. The trifluoromethyl group's resistance to degradation could enhance the longevity of agrochemical formulations, addressing sustainability challenges in modern agriculture. This aligns with the growing focus on green chemistry and environmentally friendly solutions.

For researchers and industry professionals, understanding the physicochemical properties of N-2-(1H-Indol-3-yl)ethyl-3-(trifluoromethyl)-2-pyridinamine is essential. Parameters such as logP, solubility, and stability under various conditions are critical for its formulation and application. Computational tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling are increasingly used to predict its behavior in biological systems.

In conclusion, N-2-(1H-Indol-3-yl)ethyl-3-(trifluoromethyl)-2-pyridinamine (CAS No. 478041-02-0) represents a fascinating intersection of medicinal chemistry, agrochemical innovation, and material science. Its structural features and functional groups make it a versatile candidate for further exploration, particularly in the context of drug discovery and sustainable agriculture. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in these fields.